molecular formula C12H10N4 B8444896 1-(isoquinolin-6-yl)-1H-pyrazol-4-amine

1-(isoquinolin-6-yl)-1H-pyrazol-4-amine

Cat. No. B8444896
M. Wt: 210.23 g/mol
InChI Key: YURNMKHHRALKNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(isoquinolin-6-yl)-1H-pyrazol-4-amine is a useful research compound. Its molecular formula is C12H10N4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(isoquinolin-6-yl)-1H-pyrazol-4-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(isoquinolin-6-yl)-1H-pyrazol-4-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(isoquinolin-6-yl)-1H-pyrazol-4-amine

Molecular Formula

C12H10N4

Molecular Weight

210.23 g/mol

IUPAC Name

1-isoquinolin-6-ylpyrazol-4-amine

InChI

InChI=1S/C12H10N4/c13-11-7-15-16(8-11)12-2-1-10-6-14-4-3-9(10)5-12/h1-8H,13H2

InChI Key

YURNMKHHRALKNO-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=CN=C2)C=C1N3C=C(C=N3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 6-(4-nitro-1H-pyrazol-1-yl)isoquinoline (367 mg, 1.53 mmol) and 10 wt. % palladium on activated carbon (163 mg, 153 μmol) in THF (15 mL) was stirred under an atmosphere of hydrogen at ambient temperature for 4 hours. The mixture was filtered through a Celite pad that was washed with THF (30 mL), and the combined filtrates were concentrated under reduced pressure. The resulting yellow solid was dissolved in MeOH/DCM, evaporated onto silica gel, and purified by flash chromatography (Biotage Si 40+M, 3% to 8% MeOH/DCM) to provide 1-(isoquinolin-6-yl)-1H-pyrazol-4-amine (264 mg, 82% yield) as a yellow solid. LCMS (API-ES) m/z (%): 211.2 (100%, M++H); 1H NMR (300 MHz, CDCl3) δ ppm 3.01 (br s, 2H), 7.48 (s, 1H), 7.62-7.69 (m, 2H), 7.93 (s, 1H), 7.96-8.06 (m, 2H), 8.52 (d, J=5.8 Hz, 1H), 9.22 (s, 1H).
Quantity
367 mg
Type
reactant
Reaction Step One
Quantity
163 mg
Type
catalyst
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One

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